Cas no 2679836-49-6 ((2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid)

(2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid is a chiral, non-proteinogenic amino acid derivative featuring a trifluoroacetamido group and an unsaturated pentenoic acid backbone. Its stereospecific (2S) configuration enhances its utility in asymmetric synthesis and peptide modifications. The trifluoroacetamido moiety improves metabolic stability and binding affinity in bioactive compounds, while the pent-4-enoic acid segment offers versatility for further functionalization via olefin chemistry. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors and peptidomimetics due to its rigid structure and electron-withdrawing properties. Its high purity and well-defined stereochemistry make it suitable for research in drug discovery and biochemical applications.
(2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid structure
2679836-49-6 structure
Product Name:(2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid
CAS No:2679836-49-6
MF:C10H14F3NO3
MW:253.218273639679
CID:5859898
PubChem ID:165915064
Update Time:2025-05-25

(2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28279233
    • 2679836-49-6
    • (2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid
    • Inchi: 1S/C10H14F3NO3/c1-4-5-9(6(2)3,8(16)17)14-7(15)10(11,12)13/h4,6H,1,5H2,2-3H3,(H,14,15)(H,16,17)/t9-/m0/s1
    • InChI Key: JBWRPAHOBVCCJP-VIFPVBQESA-N
    • SMILES: FC(C(N[C@@](C(=O)O)(CC=C)C(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 253.09257779g/mol
  • Monoisotopic Mass: 253.09257779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

(2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid Pricemore >>

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Additional information on (2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid

Comprehensive Analysis of (2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid (CAS No. 2679836-49-6)

The compound (2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid (CAS No. 2679836-49-6) is a chiral organic molecule featuring a unique combination of functional groups, including a trifluoroacetamido moiety and a pent-4-enoic acid backbone. Its structural complexity and stereochemistry make it a valuable intermediate in pharmaceutical research, particularly in the development of enzyme inhibitors and peptide mimetics. The presence of the trifluoromethyl group enhances metabolic stability, a property highly sought after in drug design.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds due to their ability to improve bioavailability and target selectivity. (2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid aligns with this trend, as evidenced by its applications in protease inhibition and covalent drug discovery. Researchers are increasingly exploring its potential in cancer therapeutics and anti-inflammatory agents, leveraging its chiral center for enantioselective interactions.

The synthesis of 2679836-49-6 typically involves asymmetric catalysis or resolution techniques to achieve high enantiomeric purity. Its pent-4-enoic acid segment offers versatility for further derivatization, enabling the creation of bioconjugates or prodrugs. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while computational studies predict favorable ADME properties (absorption, distribution, metabolism, excretion).

In the context of green chemistry, the environmental impact of fluorinated compounds is a hotly debated topic. While 2679836-49-6 exhibits promising pharmacological attributes, its biodegradability and eco-toxicity profiles are under scrutiny. Innovations in sustainable synthesis methods, such as flow chemistry or biocatalysis, are being explored to mitigate these concerns.

From a commercial perspective, the demand for (2S)-2-(propan-2-yl)-2-(2,2,2-trifluoroacetamido)pent-4-enoic acid is driven by its role in preclinical drug development. Suppliers emphasize GMP compliance and batch-to-batch consistency to meet regulatory standards. Its CAS No. 2679836-49-6 serves as a critical identifier in patent filings and material safety data sheets (MSDS), ensuring traceability.

Future research directions may focus on optimizing the compound’s pharmacokinetic profile through structural modifications or nanocarrier delivery systems. As AI-driven drug discovery gains traction, 2679836-49-6 could emerge as a template for virtual screening campaigns targeting undruggable proteins. Collaborative efforts between academia and industry will likely accelerate its translation into clinical candidates.

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